Cas no 2228496-66-8 (2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• CAS No: 2228496-66-8
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 6015693
• PubChem ID: 165971028
• Update Time: 2025-10-05

2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid
• 2228496-66-8
• EN300-1876163
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)butanoic acid

• Inchi： 1S/C15H20ClNO4/c1-5-10(13(18)19)11-8-9(6-7-12(11)16)17-14(20)21-15(2,3)4/h6-8,10H,5H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： YAARCXTVINYDKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(=O)O)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid

Comprehensive Overview of 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228496-66-8)

2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228496-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a tert-butoxycarbonyl (Boc) protected amino group with a chlorophenyl moiety and a butanoic acid side chain. Such structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The Boc-protected amino group in 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid is a critical feature, as it provides stability during synthetic processes while allowing for selective deprotection under mild acidic conditions. This property is highly sought after in peptide synthesis and medicinal chemistry, where protecting groups play a pivotal role in multi-step reactions. Researchers often search for "Boc-protected amino acids" or "chlorophenyl derivatives in drug synthesis," highlighting the relevance of this compound in contemporary scientific inquiries.

Another notable aspect of CAS No. 2228496-66-8 is its chlorophenyl component, which contributes to its potential bioactivity. Chlorinated aromatic compounds are frequently explored for their pharmacological properties, including antimicrobial and anti-inflammatory effects. This aligns with current trends in drug development, where scientists are increasingly focusing on "chlorophenyl-based therapeutics" and "targeted drug design." The compound's butanoic acid side chain further enhances its versatility, enabling conjugation with other functional groups or biomolecules.

In the context of green chemistry and sustainable synthesis, 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid is also of interest. Modern researchers prioritize environmentally friendly methodologies, and this compound's well-defined reactivity profile allows for efficient transformations with minimal waste. Queries such as "sustainable synthesis of Boc-protected compounds" or "eco-friendly chiral intermediates" reflect this growing demand.

From a commercial perspective, CAS No. 2228496-66-8 is often sourced by pharmaceutical companies and academic institutions engaged in cutting-edge research. Its applications span from small-molecule drug candidates to peptidomimetics, making it a versatile building block. The compound's purity and stability are critical parameters, as emphasized by frequent searches for "high-purity Boc-amino acid derivatives" and "reliable chiral intermediates."

In summary, 2-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanoic acid (CAS No. 2228496-66-8) represents a convergence of structural ingenuity and practical utility in modern chemistry. Its relevance to drug discovery, peptide synthesis, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound is likely to remain a focal point for innovations in organic synthesis and therapeutic development.